2-nitro-1H-pyrrole

• IUPAC Name: 2-nitro-1H-pyrrole
• InChI: InChI=1S/C4H4N2O2/c7-6(8)4-2-1-3-5-4/h1-3,5H
• InChI Key: FTBBGQKRYUTLMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=C1)[N+](=O)[O-]
• Molecular Formula: C4H4N2O2
• DSSTOX Substance ID: DTXSID30207929
• Molecular Weight: 112.09 g/mol
• CAS No.: 5919-26-6

Description

2-Nitro-1H-pyrrole is an organic compound with a variety of applications in science and industry. It is a heterocyclic compound that is composed of a five-member ring containing nitrogen and oxygen atoms. This compound is a versatile compound that can be used in a variety of ways, including as an intermediate in organic synthesis, as a reagent in chemical reactions, and as a building block in materials science.

Scientific Research Applications

• Gas-Phase Basicity Analysis : 2-Nitro-1H-pyrrole and its derivatives have been analyzed for their gas-phase basicity using high-level ab initio and DFT calculations. It was found that nitro derivatives of pyrrole protonate preferentially on the nitro group (Esseffar et al., 2002).

• Cycloaddition Reactions : The compound has been studied in Diels–Alder [4 + 2] cycloaddition reactions with isoprene, revealing its role as a nucleophile and aiding in understanding the chemo- and regioselectivity of these reactions (El Ghozlani et al., 2020).

• Nitration Studies : Research has been conducted on the nitration of 2-nitriles of pyrrole, which are important for understanding the directing effects of functional groups in pyrrole derivatives (Anderson, 1959).

• Synthesis of Pyrroles : Studies have shown the synthesis of pyrroles from this compound derivatives, including a focus on their electrochemical properties and structure analysis (Hildebrandt et al., 2011).

• Formation of Bioactive Compounds : this compound has been used in the formation of bioactive compounds, particularly in Friedel-Crafts conditions for direct entry to 2-(2-nitroalkyl)pyrroles, which are pivotal intermediates in synthesizing various bioactive compounds (Palmieri & Petrini, 2020).

• Chemosensor Applications : Derivatives of this compound have been synthesized and used as colorimetric and fluorescent chemosensors, particularly for fluoride and hydroxide ions (Velmathi et al., 2011).

Mechanism of Action

Target of Action

It has been characterized as a nucleophile in reactions, suggesting that it interacts with electrophilic targets .

Mode of Action

2-Nitro-1H-pyrrole participates in Hetero-Diels–Alder [4 + 2] cycloaddition reactions, where it acts as a nucleophile . In these reactions, it interacts with electrophiles like isoprene . The compound’s interaction with its targets results in changes at the molecular level, leading to the formation of new compounds .

Biochemical Pathways

Its involvement in hetero-diels–alder [4 + 2] cycloaddition reactions suggests that it may play a role in the synthesis of natural products and biologically active molecules .

Result of Action

The result of this compound’s action is the formation of new compounds through cycloaddition reactions . These reactions are important for the synthesis of natural products and biologically active molecules . .

Action Environment

The environment can influence the action, efficacy, and stability of this compound. For instance, the presence of a solvent in the reaction medium can modify the duration of a reaction . The more polar the solvent, the shorter the duration of the transformation, and consequently, the reaction is accelerated .

Safety and Hazards

The safety information for 2-nitro-1H-pyrrole includes several hazard statements: H302-H315-H319-H335. These statements indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.

Future Directions

Research on the synthesis of pyrroles, including 2-nitro-1H-pyrrole, is constantly developing. Future directions may include the development of new synthesis methods and the improvement of yields, regioselectivity, and stereoselectivity.